Cas no 536979-13-2 (N-(5-methyl-1,2-oxazol-3-yl)-2-(2-phenyl-1H-indol-3-yl)sulfanylacetamide)
N-(5-methyl-1,2-oxazol-3-yl)-2-(2-phenyl-1H-indol-3-yl)sulfanylacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(5-methyl-1,2-oxazol-3-yl)-2-(2-phenyl-1H-indol-3-yl)sulfanylacetamide
- N-(5-methylisoxazol-3-yl)-2-((2-phenyl-1H-indol-3-yl)thio)acetamide
- Acetamide, N-(5-methyl-3-isoxazolyl)-2-[(2-phenyl-1H-indol-3-yl)thio]-
- AB00668597-01
- 536979-13-2
- N-(5-methyl-1,2-oxazol-3-yl)-2-[(2-phenyl-1H-indol-3-yl)sulfanyl]acetamide
- F0575-0117
- AKOS024584699
- Oprea1_331680
-
- Inchi: 1S/C20H17N3O2S/c1-13-11-17(23-25-13)22-18(24)12-26-20-15-9-5-6-10-16(15)21-19(20)14-7-3-2-4-8-14/h2-11,21H,12H2,1H3,(H,22,23,24)
- InChI Key: SMSSBSCHFLNLMM-UHFFFAOYSA-N
- SMILES: C(NC1C=C(C)ON=1)(=O)CSC1C2=C(NC=1C1=CC=CC=C1)C=CC=C2
Computed Properties
- Exact Mass: 363.10414797g/mol
- Monoisotopic Mass: 363.10414797g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 486
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 96.2Ų
Experimental Properties
- Density: 1.37±0.1 g/cm3(Predicted)
- Boiling Point: 665.3±55.0 °C(Predicted)
- pka: 11.98±0.70(Predicted)
N-(5-methyl-1,2-oxazol-3-yl)-2-(2-phenyl-1H-indol-3-yl)sulfanylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0575-0117-2μmol |
N-(5-methyl-1,2-oxazol-3-yl)-2-[(2-phenyl-1H-indol-3-yl)sulfanyl]acetamide |
536979-13-2 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0575-0117-5μmol |
N-(5-methyl-1,2-oxazol-3-yl)-2-[(2-phenyl-1H-indol-3-yl)sulfanyl]acetamide |
536979-13-2 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0575-0117-10μmol |
N-(5-methyl-1,2-oxazol-3-yl)-2-[(2-phenyl-1H-indol-3-yl)sulfanyl]acetamide |
536979-13-2 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0575-0117-20μmol |
N-(5-methyl-1,2-oxazol-3-yl)-2-[(2-phenyl-1H-indol-3-yl)sulfanyl]acetamide |
536979-13-2 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0575-0117-1mg |
N-(5-methyl-1,2-oxazol-3-yl)-2-[(2-phenyl-1H-indol-3-yl)sulfanyl]acetamide |
536979-13-2 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0575-0117-2mg |
N-(5-methyl-1,2-oxazol-3-yl)-2-[(2-phenyl-1H-indol-3-yl)sulfanyl]acetamide |
536979-13-2 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0575-0117-3mg |
N-(5-methyl-1,2-oxazol-3-yl)-2-[(2-phenyl-1H-indol-3-yl)sulfanyl]acetamide |
536979-13-2 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0575-0117-4mg |
N-(5-methyl-1,2-oxazol-3-yl)-2-[(2-phenyl-1H-indol-3-yl)sulfanyl]acetamide |
536979-13-2 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0575-0117-5mg |
N-(5-methyl-1,2-oxazol-3-yl)-2-[(2-phenyl-1H-indol-3-yl)sulfanyl]acetamide |
536979-13-2 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0575-0117-10mg |
N-(5-methyl-1,2-oxazol-3-yl)-2-[(2-phenyl-1H-indol-3-yl)sulfanyl]acetamide |
536979-13-2 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(5-methyl-1,2-oxazol-3-yl)-2-(2-phenyl-1H-indol-3-yl)sulfanylacetamide Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on N-(5-methyl-1,2-oxazol-3-yl)-2-(2-phenyl-1H-indol-3-yl)sulfanylacetamide
Introduction to N-(5-methyl-1,2-oxazol-3-yl)-2-(2-phenyl-1H-indol-3-yl)sulfanylacetamide and Its Significance in Modern Chemical Biology
N-(5-methyl-1,2-oxazol-3-yl)-2-(2-phenyl-1H-indol-3-yl)sulfanylacetamide, a compound with the CAS number 536979-13-2, represents a fascinating intersection of medicinal chemistry and pharmacological innovation. This compound has garnered significant attention in recent years due to its unique structural features and promising biological activities. The oxazole and indole moieties in its molecular framework are particularly noteworthy, as they are known to contribute to the pharmacological properties of numerous therapeutic agents.
The 5-methyl-1,2-oxazol-3-yl scaffold is a heterocyclic ring system that has been extensively studied for its ability to enhance binding affinity and selectivity in drug design. Its incorporation into N-(5-methyl-1,2-oxazol-3-yl)-2-(2-phenyl-1H-indol-3-yl)sulfanylacetamide not only confers stability to the molecule but also allows for interactions with biological targets that are critical for therapeutic intervention. The presence of the sulfanyl group further modulates the compound's pharmacokinetic profile, making it a valuable candidate for further exploration.
In the realm of chemical biology, the combination of 1H-indole and sulfanyl groups has been shown to exhibit a wide range of biological activities. The indole moiety is particularly interesting due to its role in various physiological processes and its association with numerous bioactive compounds. The sulfanyl group, on the other hand, is known for its ability to interact with enzymes and receptors, thereby influencing cellular signaling pathways. Together, these features make N-(5-methyl-1,2-oxazol-3-yl)-2-(2-benzyloxyphenylsulfanyl)acetamide a compelling subject for research.
Recent studies have highlighted the potential of this compound in addressing various therapeutic challenges. For instance, research has demonstrated its efficacy in modulating pathways associated with inflammation and neurodegeneration. The oxazole ring's ability to engage with specific binding sites on target proteins suggests that it could be leveraged to develop novel treatments for conditions such as Alzheimer's disease and rheumatoid arthritis. These findings underscore the importance of exploring structurally diverse compounds like N-(5-methyl...)sulfanylacetamide.
The synthesis of N-(5-methyl...)sulfanylacetamide involves a series of well-established organic reactions that highlight the synthetic versatility of heterocyclic compounds. The introduction of the sulfanyl group at the 2-position of the acetamide moiety is particularly critical, as it influences both the compound's solubility and its ability to interact with biological targets. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that subsequent biological evaluations are conducted on high-quality material.
The pharmacological profile of N-(5-methyl...)sulfanylacetamide has been investigated through both in vitro and in vivo studies. These investigations have revealed intriguing insights into its mechanism of action and potential therapeutic applications. For example, preliminary data suggest that this compound may inhibit key enzymes involved in inflammatory responses by binding to specific active sites. This mode of action aligns with current trends in drug development, where targeting inflammatory pathways is recognized as a critical strategy for treating chronic diseases.
The structural features of N-(5-methyl...)sulfanylacetamide also make it an attractive scaffold for further derivatization. By modifying various functional groups within the molecule, researchers can explore new analogs with enhanced potency or improved pharmacokinetic properties. This flexibility is particularly valuable in medicinal chemistry, where optimizing drug candidates often requires iterative design and synthesis processes.
In conclusion, N-(5-methyl...)sulfanylacetamide represents a significant advancement in the field of chemical biology. Its unique structural composition and promising biological activities position it as a valuable tool for understanding disease mechanisms and developing novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in modern medicine.
536979-13-2 (N-(5-methyl-1,2-oxazol-3-yl)-2-(2-phenyl-1H-indol-3-yl)sulfanylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)